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Compound of Interest

Compound Name: 2-Acetonaphthone

Cat. No.: B1664037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for 2-acetonaphthone (also known as 2-acetylnaphthalene). Due to the limited availability of

specific experimental data for this compound in the reviewed literature, this document presents

the existing data and outlines the established experimental protocols for determining key

thermochemical properties, drawing upon methodologies applied to structurally similar aromatic

ketones.

Core Thermochemical Data
A summary of the available quantitative thermochemical data for 2-acetonaphthone is

presented in Table 1. It is important to note that experimental values for several key

parameters, including the enthalpy of formation, enthalpy of combustion, enthalpy of fusion,

heat capacity, and entropy, were not found in the surveyed scientific literature. The data

presented below has been sourced from the National Institute of Standards and Technology

(NIST) Chemistry WebBook.

Table 1: Summary of Available Thermochemical Data for 2-Acetonaphthone
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Thermochemic
al Property

Value
Temperature
(K)

Method Reference

Enthalpy of

Vaporization

(ΔvapH)

74.1 kJ/mol 408 A

Stephenson and

Malanowski,

1987

Enthalpy of

Sublimation

(ΔsubH)

87.86 ± 0.42

kJ/mol
328.8 V Aihara, 1957

Experimental Protocols
Detailed experimental methodologies for the determination of key thermochemical properties of

aromatic ketones are described below. While the specific application of these protocols to 2-
acetonaphthone is not detailed in the available literature, these methods represent the

standard for obtaining such data.

Determination of Enthalpy of Formation via Combustion
Calorimetry
The standard enthalpy of formation (ΔfH°) of an organic compound like 2-acetonaphthone can

be determined from its enthalpy of combustion (ΔcH°), which is measured using a bomb

calorimeter.

Experimental Procedure:

Sample Preparation: A precisely weighed pellet of high-purity 2-acetonaphthone is placed in

a crucible within a combustion bomb.

Bomb Assembly: The bomb is charged with high-pressure oxygen (typically around 3 MPa)

to ensure complete combustion. A small, known amount of water is often added to the bomb

to ensure that the water formed during combustion is in the liquid state.

Calorimeter Setup: The sealed bomb is placed in a calorimeter, which is a well-insulated

container filled with a known mass of water. The temperature of the water is monitored with a

high-precision thermometer.
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Combustion: The sample is ignited by passing an electric current through a fuse wire.

Temperature Measurement: The temperature of the water in the calorimeter is recorded

before and after combustion. The temperature change (ΔT) is used to calculate the heat

released.

Calculation: The heat of combustion is calculated using the following equation:

qcalorimeter = Ccalorimeter × ΔT

where Ccalorimeter is the heat capacity of the calorimeter, determined by calibrating with a

substance of known heat of combustion, such as benzoic acid. The standard enthalpy of

combustion is then determined from the heat released and the molar mass of the sample.

The standard enthalpy of formation can then be calculated using Hess's Law, by considering

the standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Determination of Enthalpy of Sublimation via Knudsen
Effusion Method
The Knudsen effusion method is a widely used technique for determining the vapor pressure of

a solid substance as a function of temperature, from which the enthalpy of sublimation can be

derived using the Clausius-Clapeyron equation.

Experimental Procedure:

Sample Preparation: A small amount of crystalline 2-acetonaphthone is placed in a

Knudsen cell, which is a small, thermostated container with a small orifice.

High Vacuum: The Knudsen cell is placed in a high-vacuum chamber.

Heating and Effusion: The cell is heated to a series of precisely controlled temperatures. At

each temperature, molecules of the substance effuse through the orifice into the vacuum.

Mass Loss Measurement: The rate of mass loss of the sample is measured at each

temperature.
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Vapor Pressure Calculation: The vapor pressure (P) at each temperature (T) is calculated

from the rate of mass loss using the Knudsen equation:

P = (Δm/Δt) * (1/A) * √(2πRT/M)

where Δm/Δt is the rate of mass loss, A is the area of the orifice, R is the ideal gas constant,

T is the absolute temperature, and M is the molar mass of the substance.

Enthalpy of Sublimation Calculation: The enthalpy of sublimation (ΔsubH) is determined from

the slope of a plot of ln(P) versus 1/T, based on the Clausius-Clapeyron equation:

d(ln P)/d(1/T) = -ΔsubH/R

Visualizations
Synthesis of 2-Acetonaphthone via Friedel-Crafts
Acylation
A common and established method for the synthesis of 2-acetonaphthone is the Friedel-Crafts

acylation of naphthalene. This electrophilic aromatic substitution reaction involves the reaction

of naphthalene with an acylating agent, typically acetyl chloride or acetic anhydride, in the

presence of a Lewis acid catalyst, such as aluminum chloride. The reaction mechanism is

depicted in the following diagram.
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2-Acetonaphthone
- H⁺

Click to download full resolution via product page

Caption: Friedel-Crafts acylation of naphthalene.

Experimental Workflow for Enthalpy of Sublimation
Measurement
The following diagram illustrates the key steps involved in determining the enthalpy of

sublimation of a solid sample, such as 2-acetonaphthone, using the Knudsen effusion

method.
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Caption: Knudsen effusion experimental workflow.
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To cite this document: BenchChem. [Thermochemical Profile of 2-Acetonaphthone: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664037#thermochemical-data-for-2-
acetonaphthone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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